molecular formula C21H32N6O B5625643 N-({5-[(5-tert-butyl-1H-pyrazol-3-yl)methyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl}methyl)cyclobutanecarboxamide

N-({5-[(5-tert-butyl-1H-pyrazol-3-yl)methyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl}methyl)cyclobutanecarboxamide

Cat. No. B5625643
M. Wt: 384.5 g/mol
InChI Key: GAZQHLVSLJFUDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to the one often involves complex routes including intramolecular cyclization and functional group transformations. For example, the synthesis of various pyrazole-carboxamide synthetic cannabinoids involves steps such as cyclization and identification of by-products, suggesting a potentially similar complexity in synthesizing the compound (McLaughlin et al., 2016; Uchiyama et al., 2015).

Molecular Structure Analysis

Molecular structure analysis of similar compounds often involves comprehensive analytical techniques such as NMR, mass spectrometry, and crystallography to elucidate the structure. For instance, studies have utilized these methods to confirm the structures of new synthetic cannabinoids and related compounds, highlighting the importance of these techniques in understanding the molecular structure of complex organic compounds (Girreser et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds with similar structures include reactions with potassium cyanide, resulting in various derivatives through intramolecular cyclocondensation processes. This suggests that the compound may also undergo similar reactions, leading to a variety of potential derivatives and highlighting its reactive nature (Kemskii et al., 2014).

Future Directions

Compounds with similar structures are often studied for their potential uses in medicine, so this compound could be of interest in pharmaceutical research .

properties

IUPAC Name

N-[[5-[(3-tert-butyl-1H-pyrazol-5-yl)methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl]methyl]cyclobutanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H32N6O/c1-21(2,3)19-11-17(23-24-19)13-26-8-5-9-27-18(14-26)10-16(25-27)12-22-20(28)15-6-4-7-15/h10-11,15H,4-9,12-14H2,1-3H3,(H,22,28)(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GAZQHLVSLJFUDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=NNC(=C1)CN2CCCN3C(=CC(=N3)CNC(=O)C4CCC4)C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H32N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.